2-(((2,4-Dioxo-1,5-dioxaspiro[5.5]undecan-3-ylidene)methyl)amino)-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carbonitrile

• IUPAC Name: 2-[(2,4-dioxo-1,5-dioxaspiro[5.5]undecan-3-ylidene)methylamino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carbonitrile
• InChI: InChI=1S/C19H20N2O4S/c20-10-13-12-6-2-3-7-15(12)26-16(13)21-11-14-17(22)24-19(25-18(14)23)8-4-1-5-9-19/h11,21H,1-9H2
• InChI Key: DNXGLXOWJYWITB-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2(CC1)OC(=O)C(=CNC3=C(C4=C(S3)CCCC4)C#N)C(=O)O2
• Molecular Formula: C19H20N2O4S
• Molecular Weight: 372.4 g/mol
• CAS No.: 799778-13-5

Description

The compound “2-(((2,4-Dioxo-1,5-dioxaspiro[5.5]undecan-3-ylidene)methyl)amino)-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carbonitrile” is a complex organic molecule. It is related to a class of compounds known as 1,5-dioxaspiro[5.5] derivatives. These compounds are known to undergo cycloreversion to form fluoro (hetero)aryl ketenes, which can efficiently couple with nucleophiles, allowing for the rapid incorporation of highly fluorinated α-fluoro (hetero)aryl acetic acid derivatives.

Chemical Reactions Analysis

The compound is known to undergo cycloreversion to form the fluoro (hetero)aryl ketene, which undergoes efficient coupling with nucleophiles and allows rapid incorporation of highly fluorinated α-fluoro (hetero)aryl acetic acid derivatives.

Scientific Research Applications

Crystal Structure and Thermodynamic Properties

The compound has been utilized in the study of its crystal structure and thermodynamic properties. For instance, Zeng, Wang, and Zhang (2021) synthesized a derivative of 1,5-dioxaspiro[5.5] coupled with a benzimidazole moiety, confirming its triclinic, P-1 space group crystal structure. The compound was analyzed for its thermodynamic properties, contributing to the understanding of its molecular structure and behavior under varying conditions (Zeng, Wang, & Zhang, 2021).

Quantum Chemical Calculations

Oturak et al. (2017) conducted experimental and quantum chemical calculations on a similar compound, focusing on its structural and electronic properties. This research aids in the understanding of the molecular structure and potential applications of the compound in various fields (Oturak et al., 2017).

Synthesis and Cytotoxicity Evaluation

The compound's derivatives have been studied for their cytotoxic effects on various cancer cell lines. Mohareb, Abdallah, and Ahmed (2017) evaluated the cytotoxicity of thiazole derivatives obtained from the compound, showing promising results against several cancer cell lines. This research contributes to the exploration of new potential therapeutic agents (Mohareb, Abdallah, & Ahmed, 2017).

Synthesis and Application in Organic Chemistry

The compound has been utilized in synthesizing various organic compounds. For example, Amr et al. (2010) synthesized novel thiophene derivatives from the compound, exploring their potential pharmacological activities. Such research is significant for the development of new drugs and therapeutic agents (Amr, Sherif, Assy, Al-Omar, & Ragab, 2010).

Applications in Material Science

Additionally, the compound has been used in material science, particularly in the synthesis of disperse dyes. Sabnis and Rangnekar (1989) synthesized azo dyes from derivatives of the compound, demonstrating its application in the dyeing of polyester fabrics. This showcases the compound's versatility in various industrial applications (Sabnis & Rangnekar, 1989).